Cas no 1804730-69-5 (Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate
• CAS No: 1804730-69-5
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4807209
• Update Time: 2025-06-14

Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-9-6(8(11)12)3-5(10(15)17-2)7(4-13)14-9/h3,8H,1-2H3
• InChI Key： SFWJVQFJINVUFR-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C#N)=C(C(=O)OC)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate

Comprehensive Overview of Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS No. 1804730-69-5)

Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS No. 1804730-69-5) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a methoxy substituent and a methyl carboxylate moiety, contributes to its reactivity and applicability in various synthetic pathways. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

The growing demand for fluorinated pyridine derivatives like Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate is driven by their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. Fluorine incorporation, as seen in the difluoromethyl group, often improves the pharmacokinetic properties of molecules, making them more resistant to enzymatic degradation. This has led to a surge in searches for "fluorinated heterocycles in drug design" and "pyridine-based agrochemical intermediates," reflecting the compound's relevance in cutting-edge research. Additionally, its cyano group offers a reactive handle for further chemical modifications, enabling the creation of diverse molecular libraries.

In the context of sustainability and green chemistry, Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate aligns with the industry's shift toward eco-friendly synthesis methods. Researchers are exploring catalytic processes and solvent-free reactions to optimize its production, addressing queries like "green synthesis of fluorinated pyridines" and "sustainable heterocyclic chemistry." The compound's stability under mild conditions also makes it a candidate for flow chemistry applications, a trending topic in process optimization. Its compatibility with modern synthetic techniques underscores its potential to meet both efficiency and environmental standards.

From a commercial perspective, CAS No. 1804730-69-5 is gaining traction as a high-value building block in contract manufacturing and custom synthesis. Companies specializing in fine chemicals and pharmaceutical intermediates are actively listing this compound in their portfolios, responding to market demands for "custom pyridine derivatives" and "scalable fluorinated intermediates." Its applications extend to materials science, where its electronic properties are being investigated for use in organic semiconductors and optoelectronic devices. This multidisciplinary utility further enhances its appeal across scientific and industrial domains.

Quality control and analytical characterization of Methyl 2-cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate are critical to ensuring its performance in end-use applications. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These practices align with the increasing emphasis on "analytical validation of specialty chemicals" and "QC protocols for heterocyclic compounds," topics frequently searched by quality assurance professionals. The compound's well-defined spectroscopic signatures facilitate its identification and standardization in research and production settings.

Looking ahead, the scientific community anticipates broader applications for CAS No. 1804730-69-5, particularly in personalized medicine and precision agriculture. Its modular structure allows for tailored modifications to meet specific biological or functional requirements, a feature highly sought after in "targeted drug delivery systems" and "next-generation agrochemicals." As innovation in heterocyclic chemistry continues to evolve, this compound is poised to remain at the forefront of interdisciplinary research, bridging gaps between synthetic chemistry and real-world solutions.